Cas no 58287-81-3 (4-[(4-methyl-1-piperazinyl)carbonyl]-Benzaldehyde)

• Product Name: 4-[(4-methyl-1-piperazinyl)carbonyl]-Benzaldehyde
• CAS No: 58287-81-3
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 1114419
• PubChem ID: 45156766
• Update Time: 2025-04-20

4-[(4-methyl-1-piperazinyl)carbonyl]-Benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[(4-methyl-1-piperazinyl)carbonyl]-Benzaldehyde
• DTXSID601238743
• 4-(4-methylpiperazine-1-carbon-yl)benzaldehyde
• 4-[(4-Methyl-1-piperazinyl)carbonyl]benzaldehyde
• 4-(4-Methyl-piperazine-1-carbonyl)benzaldehyde
• 4-(4-Methyl-piperazine-1-carbonyl)-benzaldehyde
• 58287-81-3
• AKOS015995764
• A1-03513
• 4-(4-Methylpiperazine-1-carbonyl)benzaldehyde
• DB-380169
• SCHEMBL4392112
• OGAXSLQHPXYBED-UHFFFAOYSA-N

• Inchi： 1S/C13H16N2O2/c1-14-6-8-15(9-7-14)13(17)12-4-2-11(10-16)3-5-12/h2-5,10H,6-9H2,1H3
• InChI Key： OGAXSLQHPXYBED-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C=O)=CC=1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 232.121177757g/mol
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 40.6Ų